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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane

CAS No.: 62198-65-6

Cat. No.: B15919650

Get Quote

This document provides a summary of the known chemical properties of 3-Ethyl-2,4,5-
trimethylheptane. The information is based on publicly available data from chemical

databases. It is important to note that comprehensive experimental data for this specific

compound is limited in the scientific literature.

Chemical and Physical Properties
3-Ethyl-2,4,5-trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its

structure consists of a seven-carbon heptane backbone with three methyl groups at positions

2, 4, and 5, and an ethyl group at position 3.

The following table summarizes the key computed and known properties of this compound.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1], NIST[2]

Molecular Weight 170.33 g/mol PubChem[1], NIST[2]

IUPAC Name 3-ethyl-2,4,5-trimethylheptane PubChem[1]

CAS Number 62198-65-6 PubChem[1], NIST[2]

Canonical SMILES CCC(C)C(C)C(CC)C(C)C PubChem[1]

InChI

InChI=1S/C12H26/c1-7-

10(5)11(6)12(8-2)9(3)4/h9-

12H,7-8H2,1-6H3

PubChem[1]

InChIKey
JFKSTTDMBQAPCT-

UHFFFAOYSA-N
PubChem[1]

XLogP3 (Computed) 5.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Experimental Data and Protocols
A thorough search of scientific databases did not yield specific experimental protocols for the

synthesis or analysis of 3-Ethyl-2,4,5-trimethylheptane. While general methods for alkane

synthesis exist, such as the Clemmensen reduction or Wolff-Kishner reduction of

corresponding ketones, or through Grignard reactions, no literature detailing these procedures

for this specific molecule was identified. Similarly, detailed experimental data regarding its

boiling point, melting point, density, and spectroscopic analyses (NMR, IR, Mass Spectrometry)

are not readily available in public repositories.

Biological Activity and Signaling Pathways
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As a simple, non-functionalized alkane, 3-Ethyl-2,4,5-trimethylheptane is not expected to

have significant biological activity or be involved in specific signaling pathways. Such

hydrocarbons are generally characterized by their low reactivity and are primarily used as

solvents or fuels. No studies implicating this compound in any biological processes were found.

Logical Relationships and Visualization
Due to the absence of information regarding its involvement in biological pathways or complex

experimental workflows, the creation of meaningful diagrams using Graphviz is not applicable

for this compound. The primary logical relationship is its classification as a branched alkane, as

depicted by its structural formula.

To visualize the basic structure, a simple graph can be represent its connectivity.

Caption: 2D graph representation of the carbon skeleton of 3-Ethyl-2,4,5-trimethylheptane.

In conclusion, 3-Ethyl-2,4,5-trimethylheptane is a structurally defined but poorly characterized

branched alkane. The available information is limited to its basic chemical identifiers and

computed properties. Further experimental research would be required to establish a

comprehensive profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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